REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5](I)=[C:4]([CH2:9][CH3:10])[CH:3]=1.C([Li])CCC.CN(C)[CH:18]=[O:19].Cl>O1CCCC1>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([CH:18]=[O:19])=[C:4]([CH2:9][CH3:10])[CH:3]=1
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Name
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Quantity
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75 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C=C1)I)CC
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Name
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Quantity
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196 mL
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Name
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Quantity
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375 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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70.7 g
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Type
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reactant
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Smiles
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CN(C=O)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Control Type
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UNSPECIFIED
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Setpoint
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-75 °C
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Type
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CUSTOM
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Details
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is stirred at −75° C. for an additional 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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maintaining the temperature of the reaction mixture below −70° C
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Type
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ADDITION
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Details
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When the addition
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Type
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ADDITION
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Details
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After the addition
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Type
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STIRRING
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Details
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is stirred at −75° C. for 2 hours
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Duration
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2 h
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Type
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TEMPERATURE
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Details
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to warm to room temperature for 2 hours
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Duration
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2 h
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Type
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TEMPERATURE
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Details
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The mixture is cooled in an ice bath
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Type
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EXTRACTION
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Details
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The mixture is extracted with ethyl acetate (3×500 ml)
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Type
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WASH
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Details
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washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulphate
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Type
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FILTRATION
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Details
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The mixture is filtered
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Type
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CUSTOM
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Details
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the filtrate is evaporated under reduced pressure
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Type
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CUSTOM
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Details
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The residue is purified by column chromatography on silica gel
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Reaction Time |
30 min |
Name
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Type
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product
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Smiles
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BrC1=CC(=C(C=O)C=C1)CC
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Type | Value | Analysis |
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AMOUNT: MASS | 48 g | |
YIELD: CALCULATEDPERCENTYIELD | 93.9% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |